Cas no 83823-96-5 (Benzoic acid, 2-(8-hydroxyoctyl)-6-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2-(8-hydroxyoctyl)-6-methoxy-, methyl ester
• CAS No: 83823-96-5
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 668381
• PubChem ID: 71414865
• Update Time: 2025-04-19

Benzoic acid, 2-(8-hydroxyoctyl)-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(8-hydroxyoctyl)-6-methoxy-, methyl ester
• methyl 2-(8-hydroxyoctyl)-6-methoxybenzoate
• 2-(8-hydroxy-octyl)-6-methoxy-benzoic acid methyl ester
• DTXSID80834300
• 83823-96-5

• Inchi： 1S/C17H26O4/c1-20-15-12-9-11-14(16(15)17(19)21-2)10-7-5-3-4-6-8-13-18/h9,11-12,18H,3-8,10,13H2,1-2H3
• InChI Key： WCURXQBYBBNFBI-UHFFFAOYSA-N
• SMILES： OCCCCCCCCC1C=CC=C(C=1C(=O)OC)OC

Computed Properties

• Exact Mass: 294.18310931g/mol
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų